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Compound of Interest

Compound Name: 1-Methylcyclopropanemethanol

Cat. No.: B1329797

An In-Depth Technical Guide to 1-Methylcyclopropanemethanol for Researchers and Drug
Development Professionals

Introduction

In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation
of small, conformationally constrained structural motifs is a key strategy for optimizing the
pharmacological profile of lead compounds. Among these, the cyclopropyl group has garnered
significant attention for its unique electronic properties and its ability to impart favorable
characteristics such as increased potency, enhanced metabolic stability, and improved
membrane permeability.[1] This guide provides a comprehensive technical overview of 1-
Methylcyclopropanemethanol, a versatile building block bearing this valuable cyclopropyl
moiety.

This document will delve into the core chemical and physical properties of 1-
Methylcyclopropanemethanol, its synthesis, spectroscopic characterization, and its
applications as a key intermediate in the synthesis of complex organic molecules. The
information presented herein is intended to equip researchers, scientists, and drug
development professionals with the critical knowledge required to effectively utilize this
compound in their research and development endeavors.

Core ldentification

e Chemical Name: 1-Methylcyclopropanemethanol
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CAS Number: 2746-14-7[2][3][4][5][6]

Molecular Formula: CsH100[3][4]

Molecular Weight: 86.13 g/mol [3][4][5]

Synonyms: (1-Methylcyclopropyl)methanol, 1-Methylcyclopropylcarbinol[7]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of a building block is paramount
for its effective use in synthesis and for predicting the properties of its derivatives.

Physical Properties

Property Value Source
Appearance Colorless to light yellow liquid [8]
Boiling Point 128 °C @ 750 mmHg [5][8]
Density 0.887 g/mL at 25 °C [518]
Refractive Index (n20/D) 1.431 [518]
Flash Point 34 °C (93.2 °F) - closed cup [5]

B Soluble in water (estimated at
Solubility . [2]
4.649e+004 mg/L @ 25 °C)

Spectroscopic Data

Spectroscopic analysis is essential for the unambiguous identification and characterization of
1-Methylcyclopropanemethanol.

'H NMR Spectroscopy

The proton NMR spectrum of 1-Methylcyclopropanemethanol provides distinct signals
corresponding to the different proton environments in the molecule.
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e 1H NMR (Simulated): The spectrum is expected to show signals for the methyl protons, the
methylene protons of the cyclopropane ring, the methylene protons of the hydroxymethyl
group, and the hydroxyl proton. The diastereotopic nature of the cyclopropyl methylene
protons may lead to complex splitting patterns.

BBC NMR Spectroscopy

The carbon-13 NMR spectrum offers a clear fingerprint of the carbon skeleton.[9]

e 13C NMR (CDClIs, 400 MHz): The spectrum will exhibit distinct peaks for the methyl carbon,
the quaternary cyclopropyl carbon, the two equivalent cyclopropyl methylene carbons, and
the hydroxymethyl carbon. The chemical shifts are influenced by the strain of the
cyclopropane ring and the electronegativity of the attached oxygen atom.[9][10]

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

e Mass Spectrum (Electron lonization): The mass spectrum of 1-
Methylcyclopropanemethanol will show a molecular ion peak (M*) at m/z = 86.[6]
Common fragmentation pathways for alcohols include the loss of a water molecule (M-18)
and alpha-cleavage.[11][12][13][14] For 1-Methylcyclopropanemethanol, a prominent
fragment would be expected from the loss of the hydroxymethyl radical, leading to a stable

tertiary cyclopropyl cation.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

e FTIR Spectrum: The IR spectrum of 1-Methylcyclopropanemethanol will be characterized
by a broad absorption band in the region of 3200-3600 cm~! due to the O-H stretching
vibration of the alcohol.[15] C-H stretching vibrations of the methyl and cyclopropy! groups
will appear in the 2850-3000 cm~1 region.[15] The C-O stretching vibration will be observed
in the 1000-1260 cm~* range.[15]

Synthesis of 1-Methylcyclopropanemethanol
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The synthesis of 1-Methylcyclopropanemethanol can be efficiently achieved through the
cyclopropanation of an appropriate alkene precursor. The Simmons-Smith reaction is a classic
and reliable method for this transformation.[16][17]

Experimental Protocol: Simmons-Smith
Cyclopropanation of 2-Methyl-2-propen-1-ol
This protocol describes a representative procedure for the synthesis of 1-

Methylcyclopropanemethanol.

Reaction Scheme:

2-Methyl-2-propen-1-ol __Simmons-Smith Reaction

1-Methylcyclopropanemethanol

CHalz,
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1-Methylcyclopropanemethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Methylcyclopropanemethanol CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329797#1-methylcyclopropanemethanol-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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